Cas no 2228450-34-6 (tert-butyl 3-(2-bromo-1-hydroxyethyl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(2-bromo-1-hydroxyethyl)azetidine-1-carboxylate
• CAS No: 2228450-34-6
• MF: C₁₀H₁₈BrNO₃
• MW: 280.158822536469
• CID: 5893337
• PubChem ID: 155970238
• Update Time: 2025-06-10

tert-butyl 3-(2-bromo-1-hydroxyethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-bromo-1-hydroxyethyl)azetidine-1-carboxylate
• 1-Azetidinecarboxylic acid, 3-(2-bromo-1-hydroxyethyl)-, 1,1-dimethylethyl ester
• EN300-1894310
• 2228450-34-6

• Inchi： 1S/C10H18BrNO3/c1-10(2,3)15-9(14)12-5-7(6-12)8(13)4-11/h7-8,13H,4-6H2,1-3H3
• InChI Key： WCWQZBFVNAULBZ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C(O)CBr)C1

Computed Properties

• Exact Mass: 279.04701g/mol
• Monoisotopic Mass: 279.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.432±0.06 g/cm3(Predicted)
• Boiling Point: 344.9±12.0 °C(Predicted)
• pka: 13.46±0.20(Predicted)

Additional information on tert-butyl 3-(2-bromo-1-hydroxyethyl)azetidine-1-carboxylate

Research Brief on tert-Butyl 3-(2-bromo-1-hydroxyethyl)azetidine-1-carboxylate (CAS: 2228450-34-6)

The compound tert-butyl 3-(2-bromo-1-hydroxyethyl)azetidine-1-carboxylate (CAS: 2228450-34-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and synthesis. This brief aims to provide an overview of the latest research developments surrounding this compound, highlighting its synthetic utility, biological relevance, and potential therapeutic applications.

Recent studies have demonstrated that tert-butyl 3-(2-bromo-1-hydroxyethyl)azetidine-1-carboxylate serves as a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the azetidine ring and the bromo-hydroxyethyl moiety, make it a valuable building block for the construction of complex pharmacophores. Researchers have utilized this compound in the development of novel inhibitors targeting enzymes such as kinases and proteases, which are implicated in numerous diseases, including cancer and inflammatory disorders.

In a study published in the Journal of Medicinal Chemistry, scientists employed tert-butyl 3-(2-bromo-1-hydroxyethyl)azetidine-1-carboxylate as a precursor for the synthesis of selective PI3K inhibitors. The compound's bromo-hydroxyethyl group was strategically modified to enhance binding affinity and selectivity towards the target enzyme. The resulting inhibitors exhibited promising in vitro and in vivo activity, underscoring the compound's potential in oncology drug development.

Another significant application of this compound lies in its role as a chiral synthon for asymmetric synthesis. Recent work in Organic Letters highlighted its use in the preparation of enantiomerically pure azetidine derivatives, which are increasingly recognized as privileged scaffolds in medicinal chemistry. The bromine atom in the molecule allows for further functionalization through cross-coupling reactions, enabling the rapid diversification of chemical space around the azetidine core.

From a synthetic chemistry perspective, tert-butyl 3-(2-bromo-1-hydroxyethyl)azetidine-1-carboxylate has been employed in innovative methodologies such as flow chemistry and photoredox catalysis. These approaches have improved the efficiency and scalability of its transformations, addressing some of the challenges associated with traditional batch processes. Researchers have also explored its use in multicomponent reactions, leading to the efficient construction of complex molecular architectures.

In conclusion, tert-butyl 3-(2-bromo-1-hydroxyethyl)azetidine-1-carboxylate (CAS: 2228450-34-6) continues to be a valuable tool in chemical biology and drug discovery. Its multifaceted applications in synthesis and medicinal chemistry make it a compound of ongoing interest to researchers. Future studies are expected to further explore its potential in the development of novel therapeutic agents and as a platform for the discovery of new chemical entities.